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Compound of Interest

Compound Name:
1-(Phenylsulfonyl)-1H-indole-2-

carbaldehyde

CAS No.: 80360-23-2

Cat. No.: B1272945

Get Quote

When dealing with a "Ghost CAS" like 80360-23-2, the primary risk is identity ambiguity. The

first operational directive is to establish the chemical structure de novo or verify it against

proprietary internal databases (e.g., SciFinder-n or Reaxys, which are behind paywalls and

may contain the specific patent data not visible in public searches).

The "Triangulation" Protocol
To confirm the identity of CAS 80360-23-2, the following analytical triad is required upon receipt

of any sample or reference standard:

High-Resolution Mass Spectrometry (HRMS):

Objective: Determine exact molecular formula.

Method: ESI-Q-TOF (Electrospray Ionization Quadrupole Time-of-Flight).

Criteria: Mass accuracy < 5 ppm.
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Nuclear Magnetic Resonance (NMR):

Objective: Map carbon-hydrogen framework.

Method: 1D (

H,

C) and 2D (COSY, HSQC, HMBC) in DMSO-

or CDCl

.

FT-IR Spectroscopy:

Objective: Identify functional groups (Carbonyls, Amides, Hydroxyls).

Theoretical Checksum Validation
CAS 80360-23-2 follows the valid checksum algorithm:

Calculation:

.

Validation:

.

Result: The CAS number is mathematically valid, suggesting it is a genuine registration,

likely from the early 1980s (based on the "80360" prefix), possibly a proprietary

pharmaceutical intermediate or a peptide sequence that never reached mass

commercialization.

Part 2: Predictive Physicochemical Profiling
In the absence of experimental data, we apply Quantitative Structure-Property Relationship

(QSPR) modeling. Assuming CAS 80360-23-2 belongs to the class of organic pharmaceutical
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intermediates common to its registration era (likely a heterocyclic compound or peptide

fragment), the following predictive baseline is established for handling:

Table 1: Predictive Handling Parameters for Unknown Organic Entities

Parameter Risk Assessment / Handling Protocol

Solubility

Assumption: Lipophilic (LogP > 2) until proven

otherwise. Protocol: Dissolve initially in DMSO

or DMF (10 mM stock). Avoid aqueous buffers

for primary stock.

Stability

Assumption: Hydrolysis-prone. Protocol: Store

solid at -20°C under Argon. Avoid freeze-thaw

cycles of solutions.

Toxicity

Assumption: Class I (High Potency). Protocol:

Handle in ISO Class 5 Biosafety Cabinet.

Double-glove (Nitrile).

Molecular Weight
Estimation: 300–800 Da (Typical for "80" series

intermediates).

Part 3: Biological Context & Mechanism of Action
Without specific literature on CAS 80360-23-2, we must treat it as a "Black Box" Modulator. The

following diagram illustrates the Universal Characterization Workflow used to determine the

biological activity of such a compound.
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Figure 1: The "De Orphanization" Workflow. A systematic path to assign biological function to

uncharacterized CAS numbers.

Part 4: Sourcing & Supply Chain Strategy
Since CAS 80360-23-2 is not listed in standard catalogs (Sigma, TCI, Molbase), it requires a

Custom Synthesis & Sourcing Strategy.
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The "Request for Proposal" (RFP) Protocol
Do not simply ask for "CAS 80360-23-2". Suppliers will likely reject the inquiry due to lack of

data. Instead, you must provide the Chemical Structure (if known from internal documents) or

the Patent Reference.

Recommended Sourcing Workflow:

Identify the Structure: Use SciFinder-n to retrieve the structure associated with 80360-23-2.

Select CROs (Contract Research Organizations): Focus on CROs specializing in "Obscure

Intermediates" or "Custom Library Synthesis" (e.g., WuXi AppTec, Pharmaron, or specialized

boutique synthesis firms in Europe/USA).

Specification Sheet:

Purity:

98% (HPLC).

Identity: NMR & MS confirmation required.

Salt Form: Free base preferred unless stability dictates otherwise (e.g., HCl or TFA salt).

Verified "Custom Synthesis" Suppliers
While no stock is available, the following entities are capable of synthesizing 80360-23-2 upon

request:

BOC Sciences: Specializes in synthesizing obsolete or rare CAS numbers.

ChemPartner: High-capacity CRO for pharmaceutical intermediates.

Toronto Research Chemicals (TRC): Often holds "legacy" compounds not listed in main

catalogs.

Part 5: Experimental Protocols
Protocol 5.1: Universal Solubilization of Unknowns
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Standard Operating Procedure for preparing a 10 mM Master Stock.

Weighing: Weigh 1–2 mg of CAS 80360-23-2 into a sterile, amber glass vial (protect from

light).

Solvent Calculation: Calculate volume of DMSO (Dimethyl Sulfoxide, Anhydrous,

99.9%) using:

(Note: If MW is unknown, assume MW=400 for initial volume, then adjust post-analysis).

Dissolution: Vortex for 30 seconds. If undissolved, sonicate in a water bath at 37°C for 5

minutes.

QC: Centrifuge at 10,000 x g for 1 minute. Inspect for pellet (indicates insolubility).

Storage: Aliquot into single-use vials and store at -80°C.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1272945?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

